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Compound of Interest

Compound Name: Cholate

Cat. No.: B10762976

Essential Safety and Handling Guide for Cholate

For researchers, scientists, and drug development professionals, the safe handling of
laboratory chemicals is paramount. This guide provides immediate and essential safety and
logistical information for the handling of cholate, a bile salt commonly used as a detergent in
laboratory settings. Adherence to these procedures is critical for ensuring personal safety and
maintaining a secure research environment.

Hazardous Properties and Identification

Chemical Name: Sodium cholate CAS Number: 361-09-1 Molecular Formula: C24H39NaOs
Molecular Weight: 430.55 g/mol

Sodium cholate is a detergent that can cause skin and serious eye irritation.[1] It may also be
harmful if swallowed or inhaled, particularly as a dust.[2][3] While some safety data sheets
(SDS) classify it as non-hazardous under GHS, others indicate it is harmful to aquatic life with
long-lasting effects. It is crucial to note that the chemical, physical, and toxicological properties
of sodium cholate have not been thoroughly investigated.[4]

Quantitative Toxicity Data

The following table summarizes the available quantitative toxicity data for sodium cholate. This
information is essential for risk assessment in the laboratory.
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Toxicity Metric Value Species Source
Oral LDso 2400 mg/kg Mouse [5]
Oral LDso 2.4 g/kg Rat [1]

Oryzias latipes

Aquatic Toxicity (LCso) 115 mg/l (48h)

(Japanese rice fish)

LDso (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.
LCso (Lethal Concentration, 50%) is the concentration in water that is lethal to 50% of a test

population.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment are the first line of defense

against chemical exposure. The following PPE is mandatory when handling cholate.

PPE Category

Specification

Rationale

Eye Protection

ANSI-approved safety glasses

or chemical safety goggles.

Protects eyes from splashes

and dust particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

irritation.[1]

Body Protection

Laboratory coat.

Protects skin and clothing from

contamination.

Respiratory Protection

Not required under normal use
with adequate ventilation. A
respirator may be necessary
for large spills or when

generating dust.

Avoids inhalation of dust.

Operational Plan: Step-by-Step Handling Protocol

Following a standardized operational plan minimizes the risk of exposure and contamination.
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Preparation and Weighing

o Ventilation: Always handle solid cholate in a well-ventilated area or a chemical fume hood to
minimize inhalation of dust.

e Avoid Dust: Handle the powder carefully to avoid creating dust.

» Personal Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[6]

Solution Preparation

 Dissolving: When preparing solutions, add the solid cholate to the solvent slowly to avoid
splashing.

» Labeling: Clearly label all containers with the chemical name ("Sodium Cholate") and
concentration.

Use in Experiments

» Containment: Ensure all work is conducted within a designated area to contain any potential
spills.

e Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[6] Keep personal items
away from the work area.

Storage

o Container: Keep the container tightly closed in a dry and well-ventilated place.[6]
e Incompatibilities: Store away from strong oxidizing agents.[5]

The following diagram illustrates the standard workflow for safely handling cholate in a
laboratory setting.
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Caption: Workflow for Safe Handling of Cholate.
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Disposal Plan

Proper disposal of cholate and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Segregation: All waste containing cholate, including unused product, contaminated
consumables (e.g., pipette tips, tubes), and spill cleanup materials, must be collected in a
dedicated and clearly labeled hazardous waste container.

» Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "Sodium Cholate".

» Prohibited Disposal:Do not dispose of cholate down the drain or in the regular trash.[7] It is
harmful to aquatic life.

e Institutional Procedures: Follow your institution's specific hazardous waste management
program for collection and disposal. All waste disposal must be done according to official
local, regional, and national regulations.[4]

o Empty Containers: Handle contaminated, empty containers in the same way as the
substance itself. Once properly cleaned, they can be recycled.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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